2-pyrazin-2-yl-3H-benzimidazol-5-amine

• IUPAC Name: 2-pyrazin-2-yl-3H-benzimidazol-5-amine
• InChI: InChI=1S/C11H9N5/c12-7-1-2-8-9(5-7)16-11(15-8)10-6-13-3-4-14-10/h1-6H,12H2,(H,15,16)
• InChI Key: URSPEUJDLCJBPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)NC(=N2)C3=NC=CN=C3
• Molecular Formula: C11H9N5
• Molecular Weight: 211.22 g/mol

Description

2-pyrazin-2-yl-3H-benzimidazol-5-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a heterocyclic organic molecule that consists of a pyrazine ring and a benzimidazole ring. It is also known as PBA or PZA.

Mechanism of Action

The mechanism of action of 2-pyrazin-2-yl-3H-benzimidazol-5-amine is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis, which is a form of programmed cell death. It may also inhibit the growth of bacteria by interfering with their DNA replication.
Biochemical and Physiological Effects:
2-pyrazin-2-yl-3H-benzimidazol-5-amine has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in DNA replication and repair. It has also been found to induce oxidative stress in cancer cells, which can lead to cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-pyrazin-2-yl-3H-benzimidazol-5-amine in lab experiments is its potential as a selective anticancer agent. It has been found to exhibit cytotoxicity against cancer cells while having minimal effects on normal cells. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-pyrazin-2-yl-3H-benzimidazol-5-amine. One direction is to further investigate its potential as an anticancer agent and to develop more effective formulations for its administration. Another direction is to study its potential use in the treatment of other diseases such as tuberculosis and malaria. Additionally, research can be conducted to explore the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-pyrazin-2-yl-3H-benzimidazol-5-amine can be achieved through several methods. One of the most common methods involves the reaction of 2-aminopyrazine with o-phenylenediamine in the presence of a catalyst such as copper(II) sulfate pentahydrate. The reaction takes place in a solvent such as ethanol or methanol and yields the desired compound.

Scientific Research Applications

2-pyrazin-2-yl-3H-benzimidazol-5-amine has potential applications in various areas of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been found to exhibit antitumor activity and has been studied as a potential anticancer agent. It has also been studied for its potential use in the treatment of tuberculosis.